Cas no 859318-06-2 (5-cyclopentyl-3-hydroxypentanoic acid)

• Product Name: 5-cyclopentyl-3-hydroxypentanoic acid
• CAS No: 859318-06-2
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6359863
• PubChem ID: 77522912
• Update Time: 2025-09-27

5-cyclopentyl-3-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopentyl-3-hydroxypentanoic acid
• 859318-06-2
• EN300-1819609

• Inchi： 1S/C10H18O3/c11-9(7-10(12)13)6-5-8-3-1-2-4-8/h8-9,11H,1-7H2,(H,12,13)
• InChI Key： QYMOAPMSHYUHRW-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)CCC1CCCC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-cyclopentyl-3-hydroxypentanoic acid

Introduction to 5-Cyclopentyl-3-Hydroxypentanoic Acid (CAS No. 859318-06-2)

5-Cyclopentyl-3-hydroxypentanoic acid (CAS No. 859318-06-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and biotechnology. This compound is characterized by its unique structural features, which include a cyclopentyl ring and a hydroxy group, making it a valuable candidate for further research and development.

The chemical structure of 5-cyclopentyl-3-hydroxypentanoic acid is defined by its molecular formula, C₁₀H₁₈O₃, and its molecular weight of 186.24 g/mol. The presence of the hydroxy group imparts polarity to the molecule, which can influence its solubility and reactivity in different solvents. The cyclopentyl ring, on the other hand, contributes to the compound's overall stability and conformational flexibility.

In the context of pharmaceutical research, 5-cyclopentyl-3-hydroxypentanoic acid has been explored for its potential therapeutic properties. Recent studies have highlighted its anti-inflammatory and anti-cancer activities, making it a promising lead compound for drug development. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 5-cyclopentyl-3-hydroxypentanoic acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 5-cyclopentyl-3-hydroxypentanoic acid has also shown promise in cancer research. A 2021 study in the International Journal of Cancer demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt pathway, which is often dysregulated in cancer cells.

The synthesis of 5-cyclopentyl-3-hydroxypentanoic acid typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the Grignard reaction followed by hydrolysis to form the carboxylic acid. The choice of reagents and reaction conditions is crucial for optimizing the yield and purity of the final product. Researchers have also explored alternative synthetic methods to improve efficiency and reduce environmental impact.

In addition to its therapeutic applications, 5-cyclopentyl-3-hydroxypentanoic acid has potential uses in other areas of biotechnology. For example, it can be used as a building block for the synthesis of more complex molecules with diverse biological activities. Its structural versatility makes it an attractive starting material for combinatorial chemistry approaches, where large libraries of compounds can be rapidly generated and screened for various biological activities.

The safety profile of 5-cyclopentyl-3-hydroxypentanoic acid is an important consideration for its practical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 5-cyclopentyl-3-hydroxypentanoic acid (CAS No. 859318-06-2) is a versatile compound with significant potential in pharmaceutical and biotechnological applications. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments and biotechnological innovations.